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Compound of Interest

Compound Name: D-Alanine Sofosbuvir

CAS No.: 1064684-71-4

Cat. No.: B580185

Get Quote

This document provides essential safety protocols and operational guidance for laboratory

professionals handling D-Alanine Sofosbuvir. As this compound combines a non-hazardous

amino acid (D-Alanine) with a potent antiviral Active Pharmaceutical Ingredient (API),

Sofosbuvir, all handling procedures must be dictated by the more hazardous component. The

protocols outlined below are designed to mitigate risks associated with potent APIs, ensuring

the safety of personnel and the integrity of research.

Hazard Analysis and Risk Mitigation
A thorough understanding of the constituent components is the foundation of a robust safety

plan.

Sofosbuvir: This is a potent antiviral agent used in the treatment of Hepatitis C.[1] As an API,

it requires stringent handling protocols to prevent occupational exposure.[2][3] Safety Data

Sheets (SDS) classify Sofosbuvir as a substance that causes skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[4][5] Therefore, the primary

risks during handling are dermal contact, eye contact, and inhalation of airborne particles.
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D-Alanine: This is a naturally occurring amino acid. According to multiple safety data sheets,

D-Alanine is not classified as a hazardous substance and does not meet the criteria for

classification under the Globally Harmonized System (GHS).[6][7][8] While not hazardous, it

should be handled with standard good laboratory practices.[9][10]

Core Principle: Due to the potent nature of the Sofosbuvir component, the combined "D-
Alanine Sofosbuvir" must be handled with the same precautions as a hazardous API. The

primary goal is containment and the prevention of personnel exposure through all potential

routes (inhalation, ingestion, dermal contact).

Personal Protective Equipment (PPE): Your Primary
Barrier
The selection and proper use of PPE are critical for preventing direct contact with the API. The

required level of PPE depends on the specific task and the potential for exposure.

Table 1: PPE Requirements by Task
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PPE Category

Standard Handling
(e.g., weighing,
preparing solutions
in a containment
unit)

High-Risk
Operations (e.g.,
potential for
aerosolization, spill
cleanup)

Rationale

Hand Protection
Double nitrile

gloves[11]

Chemical-resistant

gloves (e.g., thicker

nitrile or neoprene)

[11]

Prevents skin irritation

and absorption of the

potent Sofosbuvir API.

Double-gloving

provides a critical

secondary barrier.

Body Protection
Disposable lab coat or

gown[11]

Disposable coveralls

(e.g., Tyvek®)[11]

Protects skin and

personal clothing from

contamination.

Coveralls offer full-

body protection during

high-risk tasks.

Eye Protection
Safety glasses with

side shields

Chemical splash

goggles

Prevents eye irritation

from airborne particles

or accidental splashes

of solutions containing

the API.

Respiratory Protection

Not required if

handled in a certified

chemical fume hood

or biological safety

cabinet.

Fitted N95 or higher

respirator (e.g., P100)

Engineering controls

are the primary

method for preventing

inhalation. A respirator

is essential if there is

a risk of generating

dust or aerosols

outside of a

containment unit.[11]

Operational Plan: A Step-by-Step Workflow
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A systematic workflow ensures that safety is integrated into every stage of the handling

process, from receipt of the material to its final disposal.

Diagram 1: D-Alanine Sofosbuvir Handling Workflow
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D-Alanine Sofosbuvir Handling Workflow

Preparation Phase

Handling Phase (Inside Containment Unit)

Post-Handling Phase

1. Receive & Inspect
(Check container integrity)

2. Log & Store
(Cool, dry, designated area)

3. Gather Materials
(PPE, equipment, reagents)

4. Don PPE
(Follow donning protocol)

5. Weighing
(Minimize dust)

6. Solution Prep
(Add solid to liquid)

7. Experiment
(Perform task)

8. Decontaminate
(Surfaces & equipment)

9. Segregate Waste
(Solid, liquid, sharps)

10. Doff PPE
(Follow doffing protocol)

11. Final Disposal
(Contact EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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